Cas no 89346-59-8 (3-(4-Chlorophenyl)benzonitrile)

• Product Name: 3-(4-Chlorophenyl)benzonitrile
• CAS No: 89346-59-8
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• MDL: MFCD05980040
• CID: 3030429
• PubChem ID: 1392774
• Update Time: 2025-11-01

3-(4-Chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO[1,1'-BIPHENYL]-3-CARBONITRILE
• 4'-chloro[1,1'-biphenyl]-3-carbonitrile;4'-chloro-3-cyanobiphenyl;
• 89346-59-8
• MFCD05980040
• DTXSID20362637
• SCHEMBL25570087
• 4'-CHLORO-[1,1'-BIPHENYL]-3-CARBONITRILE
• AS-42939
• AKOS002683401
• 3-(4-chlorophenyl)benzonitrile
• 3-(4-Chlorophenyl)benzonitrile

• MDL： MFCD05980040
• Inchi： 1S/C13H8ClN/c14-13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-15/h1-8H
• InChI Key： NLYWRRITUDDJRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 213.03500
• Monoisotopic Mass: 213.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.87868

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(4-Chlorophenyl)benzonitrile

Introduction to 3-(4-Chlorophenyl)benzonitrile (CAS No. 89346-59-8)

3-(4-Chlorophenyl)benzonitrile, also known by its CAS number 89346-59-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a cyano group and a 4-chlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical formula of 3-(4-Chlorophenyl)benzonitrile is C₁₃H₈ClN, and it has a molecular weight of approximately 215.66 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the scientific literature.

In recent years, the study of 3-(4-Chlorophenyl)benzonitrile has expanded beyond its basic characterization to include its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of 3-(4-Chlorophenyl)benzonitrile-derived compounds that exhibited potent anti-inflammatory and analgesic properties. These findings suggest that 3-(4-Chlorophenyl)benzonitrile could serve as a valuable starting material for the development of new drugs targeting inflammatory diseases.

Beyond its pharmaceutical applications, 3-(4-Chlorophenyl)benzonitrile has also been explored for its potential use in materials science. Researchers at the University of California, Berkeley, have investigated the use of this compound as a building block for the synthesis of advanced polymers with unique optical and electronic properties. Their work, published in the Journal of Polymer Science: Polymer Chemistry Edition, demonstrated that polymers derived from 3-(4-Chlorophenyl)benzonitrile exhibit excellent thermal stability and mechanical strength, making them suitable for applications in optoelectronics and sensor technology.

The synthetic routes to produce 3-(4-Chlorophenyl)benzonitrile have been extensively studied and optimized over the years. One common method involves the reaction of 4-chlorobenzoyl chloride with an appropriate nitrile precursor under controlled conditions. This process can be carried out using various catalysts and solvents to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing biocatalysts to reduce waste generation and energy consumption.

The safety profile of 3-(4-Chlorophenyl)benzonitrile is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 3-(4-Chlorophenyl)benzonitrile (CAS No. 89346-59-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the importance of this compound in scientific and industrial contexts is likely to grow even further.